Cas no 500723-14-8 (1H-Indene-1-carboxaldehyde, 2,3-dihydro-, (1R)- (9CI))

1H-Indene-1-carboxaldehyde, 2,3-dihydro-, (1R)- (9CI) structure
500723-14-8 structure
Product Name:1H-Indene-1-carboxaldehyde, 2,3-dihydro-, (1R)- (9CI)
CAS No:500723-14-8
MF:C10H10O
MW:146.185802936554
CID:1017291
Update Time:2024-06-13

1H-Indene-1-carboxaldehyde, 2,3-dihydro-, (1R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1-carboxaldehyde, 2,3-dihydro-, (1R)- (9CI)
    • 1H-Indene-1-carboxaldehyde, 2,3-dihydro-, (1R)-
    • Inchi: 1S/C10H10O/c11-7-9-6-5-8-3-1-2-4-10(8)9/h1-4,7,9H,5-6H2/t9-/m0/s1
    • InChI Key: CMKDJMDGRSJZIS-VIFPVBQESA-N
    • SMILES: [C@H]1(C=O)C2=C(C=CC=C2)CC1

Computed Properties

  • Exact Mass: 146.073
  • Monoisotopic Mass: 146.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
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